Cas no 1021073-77-7 (4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine)

• Product Name: 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• CAS No: 1021073-77-7
• MF: C₁₄H₂₄N₄O₄S
• MW: 344.429761886597
• CID: 6589862
• PubChem ID: 42154896
• Update Time: 2025-10-28

4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine
• AKOS024502321
• 1021073-77-7
• 4-(4-butylsulfonylpiperazin-1-yl)-2,6-dimethoxypyrimidine
• F5241-0121
• 4-(4-(butylsulfonyl)piperazin-1-yl)-2,6-dimethoxypyrimidine

• Inchi： 1S/C14H24N4O4S/c1-4-5-10-23(19,20)18-8-6-17(7-9-18)12-11-13(21-2)16-14(15-12)22-3/h11H,4-10H2,1-3H3
• InChI Key： NDQUJFHWMYDKTN-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCN(C2C=C(N=C(N=2)OC)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.15182643g/mol
• Monoisotopic Mass: 344.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine

Introduction to 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine (CAS No. 1021073-77-7)

4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1021073-77-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a piperazine moiety linked to a dimethoxypyrimidine core, which is a common motif in the design of bioactive molecules.

The piperazine ring is known for its ability to form stable hydrogen bonds and interact with biological targets, making it a valuable component in the development of drugs that target neurological and cardiovascular diseases. In contrast, the dimethoxypyrimidine moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation and delivery. The combination of these structural features makes 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how this compound interacts with biological targets. Studies have shown that the piperazine ring can effectively bind to enzymes and receptors involved in various disease pathways, while the dimethoxypyrimidine group enhances binding affinity through hydrophobic interactions. These insights have guided the design of novel derivatives with improved pharmacological profiles.

The synthesis of 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine involves multi-step organic reactions, including sulfonylation, nucleophilic substitution, and condensation reactions. The use of high-purity starting materials and optimized reaction conditions is essential to ensure high yield and minimal byproduct formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

In the realm of drug discovery, 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine has been explored as a lead compound for various therapeutic applications. Its structural features suggest potential utility in treating conditions such as inflammation, pain management, and neurodegenerative disorders. Preclinical studies have demonstrated promising results in models of these diseases, highlighting the compound's therapeutic potential.

The pharmacokinetic properties of 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine are also of great interest. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its clinical efficacy. Further studies are ongoing to optimize its pharmacokinetic profile and enhance bioavailability.

The role of this compound in combination therapies is another area of active investigation. By leveraging its ability to interact with multiple biological targets, it may be possible to develop synergistic treatment strategies that improve patient outcomes. Combination therapies have shown significant promise in various therapeutic areas, including oncology and infectious diseases.

Ethical considerations are paramount in the development and use of pharmaceutical compounds like 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine. Ensuring that research is conducted responsibly and with respect for regulatory guidelines is essential to maintain public trust and promote scientific progress. Collaboration between academia, industry, and regulatory bodies plays a vital role in ensuring that new drugs meet high standards of safety and efficacy.

The future prospects for 4-[4-(butane-1-sulfonyl)piperazin-1-yl]-2,6-dimethoxypyrimidine are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems and targeted therapies may further enhance its clinical utility. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in modern medicine.